3-Hydroxy-3-methylglutaric acid monoamide

• Molecular Formula: C6H11NO4
• Molecular Weight: 161.16 g/mol
• IUPAC Name: 5-amino-3-hydroxy-3-methyl-5-oxopentanoic acid
• InChI: InChI=1S/C6H11NO4/c1-6(11,2-4(7)8)3-5(9)10/h11H,2-3H2,1H3,(H2,7,8)(H,9,10)
• InChI Key: JHURZAQMKNAWPQ-UHFFFAOYSA-N
• Canonical SMILES: CC(CC(=O)N)(CC(=O)O)O

Description

3-Hydroxy-3-methylglutaric acid monoamide is a useful research compound. Its molecular formula is C6H11NO4 and its molecular weight is 161.16 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods I

Procedure details

Synthesis routes and methods II

Procedure details

1.56 g. (0.01 moles) of 3-hydroxy-3-methylglutaric acid monoamide methyl ester is dissolved in 10 ml of 1 N sodium hydroxide. After 24 hours at room temperature the solution is diluted to 50 ml with water and passed through a 50 ml column of Dowex 50 (H30 ) resin. The column is washed with 100 ml of water and the washings collected and evaporated to afford 3-hydroxy-3-methylglutaric acid monoamide.

Synthesis routes and methods III

Procedure details

1.79 g. (0.01 moles) of 3-hydroxy-3-methylglutaric acid monoamide, ammonium salt is dissolved in 50 ml of water and the solution is passed through a 100 ml column of Dowex 50 (H30 ) resin. The eluate is evaporated to dryness and the resulting residue dissolved in 100 ml of methanol containing 5 g. of hydrogen chloride. After 24 hours at room temperature the reaction mixture is evaporated to dryness under vacuum. The resulting residue is dissolved in 50 ml of water and the solution passed through a 50 ml column of Dowex 2 in the formate form. The column is eluted with 200 ml of water which is collected and evaporated under vacuum to afford 3-hydroxy-3-methylglutaric acid monoamide, methyl ester.

Synthesis routes and methods IV

Procedure details

A solution of 12.4 g (0.10 moles) of 3-hydroxy-3-methylglutaronitrile in 107 ml of 1.3 M sodium hydroxide is stirred at room temperature while 17.4 ml (0.20 moles) of 30% hydrogen peroxide is slowly added. After the addition of peroxide, the mixture is heated to boiling and boiling is maintained for 2 hours. Thereafter the mixture is cooled, diluted to 1 liter with water and passed through a 200 ml column of Dowex 2 resin in the formate form. The column is then washed with 1 liter of water. Thereafter the product is eluted with 1 liter of 0.1 N formic acid and the eluate evaporated to dryness to afford 3-hydroxy-3-methylglutaric acid monoamide.

Synthesis routes and methods V

Procedure details

A mixture of 20 g. (0.16 moles) of 3-hydroxy-methylglutaronitrile, 200 ml of water, 32 ml (0.33 moles) of 30% hydrogen peroxide and 70 ml of 12 N hydrochloric acid is stirred at 25° C. for approximately 3 hours and then heated at reflux for 30 minutes. Thereafter the mixture is cooled, diluted to 1 liter with water and the pH adjusted to 7 with 14 N ammonium hydroxide. The mixture is passed through a 250 ml column of Dowex 2 resin in the formate form and the column is then washed with 1 liter of water. Thereafter the product is eluted with 1 liter of 0.1 N formic acid and the eluate evaporated to dryness under vacuum to afford 3-hydroxy-3-methylglutaric acid monoamide.